Cas no 5332-67-2 (2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile)

• Product Name: 2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
• CAS No: 5332-67-2
• MF: C₁₁H₅Cl₂N₃
• MW: 250.083499670029
• CID: 1581972
• PubChem ID: 219346
• Update Time: 2025-04-21

2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
• AKOS009047297
• SureCN9121316
• 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane
• Benzonitrile, 2-(3,4-dichlorophenoxy)-
• AG-I-02754
• CHEMBL139498
• KB-221379
• CTK5I0777
• AC1LAJHK
• AKOS009047297; SureCN9121316; 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane; Benzonitrile, 2-(3,4-dichlorophenoxy)-; AG-I-02754; CHEMBL139498; KB-221379; CTK5I0777; AC1LAJHK;
• 2-(3,1,2-ETHANETRICARBONITRILE
• NSC-545
• 4948-54-3
• 5332-67-2
• NSC545
• DTXSID00964234
• 2-(3,4-dichlorophenyl)ethane-1,1,2-tricarbonitrile

• Inchi： 1S/C11H5Cl2N3/c12-10-2-1-7(3-11(10)13)9(6-16)8(4-14)5-15/h1-3,8-9H
• InChI Key： POMXQAJRTLIQGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)C(C#N)C#N)Cl

Computed Properties

• Exact Mass: 248.98625
• Monoisotopic Mass: 248.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37